molecular formula C13H13N3 B8613957 3-[1-(2-Phenylhydrazin-1-ylidene)ethyl]pyridine CAS No. 5973-84-2

3-[1-(2-Phenylhydrazin-1-ylidene)ethyl]pyridine

Cat. No.: B8613957
CAS No.: 5973-84-2
M. Wt: 211.26 g/mol
InChI Key: PFVJRCXZDDAHRM-UHFFFAOYSA-N
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Description

3-[1-(2-Phenylhydrazin-1-ylidene)ethyl]pyridine is a useful research compound. Its molecular formula is C13H13N3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

5973-84-2

Molecular Formula

C13H13N3

Molecular Weight

211.26 g/mol

IUPAC Name

N-(1-pyridin-3-ylethylideneamino)aniline

InChI

InChI=1S/C13H13N3/c1-11(12-6-5-9-14-10-12)15-16-13-7-3-2-4-8-13/h2-10,16H,1H3

InChI Key

PFVJRCXZDDAHRM-UHFFFAOYSA-N

Canonical SMILES

CC(=NNC1=CC=CC=C1)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A solution of 19.7 of phenylhydrazine (21.63 g) and 22 ml of 3-acetylpyridine (24.23 g) in glacial acetic acid (100 ml) is stirred and refluxed for 4.5 hours. The solution is cooled in an ice-water bath and neutralized with a saturated sodium bicarbonate solution (180 ml). The precipitate is collected, washed and dried to give 3-acetylpyridine phenylhydrazone.
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